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Compound of Interest

Compound Name: Fmoc-Tyr(PO3Me2)-OH

Cat. No.: B557245 Get Quote

Essential Safety and Handling Guide for Fmoc-
Tyr(PO3Me2)-OH
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling Fmoc-Tyr(PO3Me2)-OH.

The following procedures are designed to ensure the safe handling and disposal of this reagent

in a laboratory setting.

Key Chemical Properties
A summary of the relevant physical and chemical properties of Fmoc-Tyr(PO3Me2)-OH is

presented below. Understanding these properties is crucial for safe handling and storage.

Property Value

Molecular Formula C₂₆H₂₆NO₈P

Molecular Weight 511.46 g/mol

Appearance Solid

Storage Temperature 2-8°C[1]

Water Hazard Class (WGK) WGK 3
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Personal Protective Equipment (PPE)
Prior to handling Fmoc-Tyr(PO3Me2)-OH, it is imperative to be outfitted with the appropriate

personal protective equipment to minimize exposure risks.

PPE Category Specification Purpose

Eye Protection

Chemical safety goggles or

glasses with side shields.[2][3]

[4]

Protects eyes from dust

particles and chemical

splashes.[2][3]

Hand Protection
Chemical-resistant gloves,

such as nitrile gloves.[4][5]

Prevents skin contact with the

chemical.[4]

Body Protection A laboratory coat.[4][5]
Protects clothing and skin from

contamination.[4]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used if

there is a risk of generating

dust or when handling large

quantities.[6]

Prevents inhalation of fine

particles.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps will ensure the safe handling of Fmoc-
Tyr(PO3Me2)-OH in both solid and solution forms.

Handling Solid Fmoc-Tyr(PO3Me2)-OH
Preparation: Ensure all necessary PPE is donned correctly before entering the designated

handling area. Work within a chemical fume hood to minimize inhalation risk.

Weighing: Use a clean, dry spatula and weigh boat to measure the desired amount of the

solid compound. Avoid creating dust by handling the material gently.
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Transfer: Carefully transfer the weighed solid to the reaction vessel. If any material is spilled,

follow the spill cleanup procedure outlined below.

Storage: After use, ensure the container is tightly sealed and stored at the recommended

temperature of 2-8°C.[1]

Handling Solutions Containing Fmoc-Tyr(PO3Me2)-OH
Dissolution: When preparing solutions, slowly add the solid Fmoc-Tyr(PO3Me2)-OH to the

solvent to prevent splashing. Common solvents in peptide synthesis include DMF (N,N-

dimethylformamide).[7][8]

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Ensure the vessel is

securely capped or covered during mixing to prevent spills.

Transfer: Use appropriate volumetric glassware (e.g., pipettes) to transfer solutions.

Spills: In case of a liquid spill, absorb the material with a chemically inert absorbent and

dispose of it as hazardous waste.

Disposal Plan: Waste Management Protocol
The proper disposal of Fmoc-Tyr(PO3Me2)-OH and its associated waste is crucial for

environmental protection and laboratory safety. Under no circumstances should this chemical

be disposed of down the drain or in regular waste streams.[6][9][10]

Waste Segregation and Collection
Solid Waste:

Collect any unreacted Fmoc-Tyr(PO3Me2)-OH, contaminated weigh boats, gloves, and

paper towels in a designated, clearly labeled, and sealed container for solid chemical

waste.[6]

Liquid Waste:

Solutions containing Fmoc-Tyr(PO3Me2)-OH should be collected in a separate, labeled,

and sealed container for liquid chemical waste.[6]
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Depending on the solvent used, this may be classified as halogenated or non-halogenated

solvent waste.

Sharps Waste:

Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated

sharps container.[11]

Container Labeling and Storage
Clearly label all waste containers with "Hazardous Waste," the full chemical name "Fmoc-
Tyr(PO3Me2)-OH," and any other identifiers required by your institution's waste

management program.[6]

Store sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal
All waste containers must be disposed of through your institution's certified chemical waste

disposal program or a licensed hazardous waste disposal contractor.[6][9]

Workflow for Handling and Disposal
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Handling Protocol

Disposal Protocol

Start: 
 Don PPE

Weigh Solid in Fume Hood

Dissolve in Solvent

Use in Experiment

Store Unused Reagent 
 (2-8°C) Collect Solid Waste Collect Liquid Waste

End of Operation Label Waste Containers

Store in Designated Area

Dispose via Certified Program

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Fmoc-Tyr(PO3Me2)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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